Cas no 2228121-13-7 (2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 2228121-13-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5862272
• PubChem ID: 165793399
• Update Time: 2025-07-19

2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid
• EN300-1766806
• 2228121-13-7

• Inchi： 1S/C13H19NO2/c1-8-5-6-10(7-9(8)2)13(3,4)11(14)12(15)16/h5-7,11H,14H2,1-4H3,(H,15,16)
• InChI Key： WQRDCQDHGYXPLC-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC(C)=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid

Comprehensive Overview of 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid (CAS No. 2228121-13-7)

The compound 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid (CAS No. 2228121-13-7) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a 3,4-dimethylphenyl group and a methylbutanoic acid backbone, this molecule is being explored for its potential applications in drug development, enzyme inhibition, and metabolic studies. Researchers are particularly interested in its role as a non-proteinogenic amino acid, which could pave the way for novel therapeutic agents.

In recent years, the demand for custom amino acids and tailor-made biochemicals has surged, driven by advancements in precision medicine and biocatalysis. 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid fits into this trend due to its potential as a building block for peptide synthesis and its ability to modulate biological pathways. Its CAS No. 2228121-13-7 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key hotspots surrounding this compound is its potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating whether 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid could serve as a precursor for neuroprotective agents. Its structural similarity to other bioactive amino acids makes it a candidate for targeting protein misfolding and oxidative stress, two critical factors in neurodegeneration.

Another area of interest is the compound's applicability in agricultural chemistry. With the increasing focus on sustainable farming and biopesticides, researchers are examining whether derivatives of 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid could act as plant growth regulators or stress resistance enhancers. Its methylated aromatic ring and amino acid functionality may interact with plant hormone pathways, offering a greener alternative to synthetic agrochemicals.

From a synthetic chemistry perspective, the compound's chiral center and steric hindrance present both challenges and opportunities. Chemists are optimizing asymmetric synthesis routes to produce enantiomerically pure forms of 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid, as stereochemistry often dictates biological activity. This aligns with the broader industry shift toward enantioselective catalysis and green chemistry principles.

In the realm of computational chemistry, CAS No. 2228121-13-7 is increasingly appearing in molecular docking and quantitative structure-activity relationship (QSAR) simulations. These in silico approaches help predict how the compound might interact with biological targets, reducing the need for extensive lab experimentation. This is particularly valuable in the era of AI-driven drug discovery, where speed and efficiency are paramount.

Quality control and analytical characterization of 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid are also critical discussion points. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential for verifying the compound's purity and structure. These methods are frequently searched alongside the CAS number, as researchers seek reliable protocols for working with this specialty chemical.

As the scientific community continues to explore the potential of 2-amino-3-(3,4-dimethylphenyl)-3-methylbutanoic acid, its CAS No. 2228121-13-7 remains a key identifier in patents, journal articles, and material safety data sheets. The compound exemplifies how structural complexity and functional group diversity can unlock new possibilities in life sciences and material innovation. With ongoing research, this molecule may soon transition from a laboratory curiosity to a commercially significant entity in the biochemical sector.